N-(2,3-dimethylphenyl)-2-((5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C23H20N4O2S/c1-15-7-6-10-19(16(15)2)25-20(28)14-30-21-12-11-18(13-24-21)23-26-22(27-29-23)17-8-4-3-5-9-17/h3-13H,14H2,1-2H3,(H,25,28)
• InChI Key: VNUFLCRPNZOAIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC=C(C=C2)C3=NC(=NO3)C4=CC=CC=C4)C
• Molecular Formula: C23H20N4O2S
• Molecular Weight: 416.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-((5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H20N4O2S and its molecular weight is 416.5. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dimethylphenyl)-2-((5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dimethylphenyl)-2-((5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photochemical Properties

• The compound's related 1,2,4-oxadiazolines have been found to undergo photochemical cleavage of the N-O bond under mild conditions, which could be significant in developing light-responsive materials or reactions (Srimannarayana, Srivastava & Clapp, 1970).

Material Synthesis

• Related compounds, such as those based on 1,3,4-oxadiazole, have been utilized in synthesizing thermally stable polymers with potential applications in materials science. These polymers display solubility in polar solvents and show promising thermal stability (Mansoori et al., 2012).

Antimicrobial Applications

• Derivatives incorporating similar structural moieties have been synthesized and evaluated for antimicrobial properties, suggesting potential applications in developing new antimicrobial agents (Bondock et al., 2008).